(5Z)-5-[(4-fluoroanilino)methylidene]-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridine-3-carbonitrile

• Molecular Formula: C22H18FN3O2
• Molecular Weight: 375.4 g/mol
• IUPAC Name: (5Z)-5-[(4-fluoroanilino)methylidene]-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C22H18FN3O2/c1-15-19(13-24)21(27)26(12-11-16-5-3-2-4-6-16)22(28)20(15)14-25-18-9-7-17(23)8-10-18/h2-10,14,25H,11-12H2,1H3/b20-14-
• InChI Key: KAFOAVJAABPWKQ-ZHZULCJRSA-N
• Isomeric SMILES: CC\1=C(C(=O)N(C(=O)/C1=C\NC2=CC=C(C=C2)F)CCC3=CC=CC=C3)C#N
• SMILES: CC1=C(C(=O)N(C(=O)C1=CNC2=CC=C(C=C2)F)CCC3=CC=CC=C3)C#N

Description

(5Z)-5-[(4-fluoroanilino)methylidene]-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridine-3-carbonitrile is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of (5Z)-5-[(4-fluoroanilino)methylidene]-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridine-3-carbonitrile is not fully understood. However, it has been suggested that this compound inhibits the growth of cancer cells by inducing apoptosis, which is a programmed cell death process. This compound has also been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
(5Z)-5-[(4-fluoroanilino)methylidene]-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridine-3-carbonitrile has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells and induces apoptosis. In vivo studies have shown that this compound has anticancer activity in animal models. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using (5Z)-5-[(4-fluoroanilino)methylidene]-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridine-3-carbonitrile in lab experiments is its potential as a building block for the synthesis of new compounds with interesting properties. Another advantage is its potential as a potential anticancer agent. However, one of the limitations is the lack of understanding of its mechanism of action and its potential side effects.

Future Directions

There are several future directions for the research on (5Z)-5-[(4-fluoroanilino)methylidene]-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridine-3-carbonitrile. One direction is to further investigate its mechanism of action and its potential side effects. Another direction is to explore its potential as a building block for the synthesis of new materials with interesting properties. Additionally, further studies are needed to fully understand its potential as a potential anticancer agent and its efficacy in animal models.

Synthesis Methods

The synthesis of (5Z)-5-[(4-fluoroanilino)methylidene]-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridine-3-carbonitrile has been reported in the literature using different methods. One of the most common methods involves the reaction of 4-fluoroaniline with ethyl cyanoacetate in the presence of a catalyst such as piperidine to obtain the intermediate product. The intermediate product is then reacted with 2-phenylethyl bromide in the presence of potassium carbonate to obtain the final product. Other methods involve the use of different starting materials and reaction conditions.

Scientific Research Applications

(5Z)-5-[(4-fluoroanilino)methylidene]-4-methyl-2,6-dioxo-1-(2-phenylethyl)pyridine-3-carbonitrile has been studied extensively for its potential applications in various fields such as medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has shown promising results as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In materials science, this compound has been used as a building block for the synthesis of new materials with interesting properties. In organic synthesis, this compound has been used as a key intermediate for the synthesis of various compounds.